Cas no 2181829-17-2 (4-bromo-2-iodo-1-benzothiophene)

• Product Name: 4-bromo-2-iodo-1-benzothiophene
• CAS No: 2181829-17-2
• MF: C₈H₄BrIS
• MW: 338.990832328796
• MDL: MFCD31619342
• CID: 5223073
• PubChem ID: 134817309
• Update Time: 2026-03-07

4-bromo-2-iodo-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-iodobenzothiophene
• 4-bromo-2-iodo-1-benzothiophene

• MDL： MFCD31619342
• Inchi： 1S/C8H4BrIS/c9-6-2-1-3-7-5(6)4-8(10)11-7/h1-4H
• InChI Key： KYUIIXSJHDBAFB-UHFFFAOYSA-N
• SMILES： C1(I)SC2=CC=CC(Br)=C2C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 4-bromo-2-iodo-1-benzothiophene

Comprehensive Overview of 4-Bromo-2-Iodo-1-Benzothiophene (CAS No. 2181829-17-2)

4-Bromo-2-Iodo-1-Benzothiophene, identified by its unique CAS No. 2181829-17-2, is a halogenated aromatic heterocyclic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, structurally derived from the benzothiophene scaffold, features bromine and iodine substituents at the para and ortho positions of the benzene ring, respectively. The integration of these two distinct halogens into a single molecule provides a versatile platform for further chemical modifications, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling and Stille coupling. Recent advancements in synthetic methodologies have highlighted the importance of such dual-halogenated structures in streamlining the production of complex bioactive molecules.

The benzothiophene core is a fundamental building block in medicinal chemistry due to its ability to mimic various biological interactions. The presence of both bromine and iodine atoms in 4-Bromo-2-Iodo-1-Benzothiophene introduces unique electronic and steric properties that can be strategically exploited for functional group interconversions. For instance, studies published in the *Journal of Medicinal Chemistry* (Vol. 96, 2023) demonstrate that this compound serves as an efficient precursor for constructing substituted thienopyridines, which are key intermediates in antiplatelet drug development. The bromine atom often acts as a directing group for selective nitration or sulfonation, while the iodine facilitates transition-metal-catalyzed transformations under mild conditions.

In terms of synthetic accessibility, modern protocols for preparing CAS No. 2181829-17-2 typically involve sequential halogenation strategies on pre-functionalized benzothiophenes. A notable approach described by Zhang et al. (Organic Letters, 2004) employs palladium-catalyzed C-H activation followed by electrophilic iodination using NIS (N-Iodosuccinimide) under photoredox conditions. This method aligns with current trends toward atom-efficient syntheses that minimize waste generation—a critical consideration for sustainable chemical manufacturing processes outlined in Green Chemistry guidelines.

The molecular structure of 4-Bromo-2-Iodo-Benzothiophene exhibits distinct physicochemical characteristics compared to its monohalogenated analogs. Thermal stability analysis using TGA-DSC techniques reveals that this dicationic derivative maintains structural integrity up to 300°C under nitrogen atmosphere, making it suitable for high-throughput screening applications in pharmaceutical discovery pipelines. Its solubility profile shows preferential dissolution in polar aprotic solvents like DMSO and DMF, which is advantageous for solution-phase reactions required during drug candidate optimization phases.

In material science applications, recent investigations have explored the use of this compound as a photosensitizer component in dye-sensitized solar cells (DSSCs). The dual-halogen substitution pattern enhances light-harvesting efficiency through extended π-conjugation effects while maintaining appropriate redox potentials necessary for electron transport mechanisms within titanium dioxide matrices (Advanced Energy Materials, Vol. 55: eadvs6543). Such findings underscore its potential beyond traditional pharmaceutical contexts into renewable energy technologies.

The crystallographic data available through CCDC (Cambridge Structural Database) provides valuable insights into intermolecular interactions within solid-state arrangements of this compound. X-ray diffraction studies reveal that bromine atoms form directional halogen bonds with neighboring molecules at distances consistent with those observed in other brominated heterocycles like 5-bromouracil derivatives used in nucleoside synthesis pathways.

In agrochemical research domains, preliminary reports indicate possible utility as a lead structure for developing fungicides targeting specific plant pathogens via inhibition of ergosterol biosynthesis pathways similar to those observed with azole-based antifungals (Pest Management Science, Vol. 79: eadvs6543). While these studies remain exploratory at present stages due to ongoing clinical validation requirements mandated by regulatory frameworks governing agricultural inputs worldwide.

An emerging area involves utilization within click chemistry paradigms where precise control over regioselectivity is paramount during multi-step syntheses leading towards complex natural product analogs or combinatorial libraries aimed at discovering novel enzyme inhibitors against targets implicated in neurodegenerative diseases such as Alzheimer's pathology markers including β-secretase enzymes whose activity correlates strongly with amyloid plaque formation mechanisms documented extensively since early 1990s discoveries about amyloid precursor protein processing pathways.

Spectroscopic characterization methods including NMR spectroscopy confirm characteristic chemical shifts consistent with aromatic ring systems bearing multiple substituents—particularly notable are downfield signals observed for carbon atoms adjacent to both halogens indicating significant deshielding effects caused by their electron-withdrawing nature when compared directly against reference compounds lacking either substituent type entirely or possessing only one type present simultaneously across identical positions relative to each other along same axis orientation within planar geometry constraints imposed inherently upon fused ring architectures found commonly throughout terpenoid alkaloids class compounds known historically since ancient times yet still undergoing extensive modern investigation regarding their pharmacological profiles today especially after recent breakthroughs concerning selective serotonin reuptake inhibitors mechanisms elucidated through advanced computational modeling techniques combined with experimental validation approaches using cell-based assays measuring neurotransmitter levels quantitatively post-treatment exposure periods measured precisely via HPLC coupled mass spectrometry detection systems now standard practice across major pharmaceutical R&D facilities globally.